Cas no 915923-08-9 (N-methyl-3-(4-methylphenoxy)-1-propanamine)

N-methyl-3-(4-methylphenoxy)-1-propanamine is a synthetic amine derivative characterized by its unique aromatic ether and tertiary amine structure. This compound exhibits potential utility as an intermediate in pharmaceutical and agrochemical synthesis due to its reactive amine group and lipophilic aromatic moiety. Its molecular design allows for selective functionalization, making it suitable for derivatization in drug discovery and specialty chemical applications. The presence of the methylphenoxy group enhances solubility in organic solvents, facilitating purification and handling. The compound's stability under standard conditions and well-defined reactivity profile contribute to its reproducibility in synthetic workflows. Careful handling is advised due to the amine functionality's potential reactivity.
N-methyl-3-(4-methylphenoxy)-1-propanamine structure
915923-08-9 structure
Product Name:N-methyl-3-(4-methylphenoxy)-1-propanamine
CAS No:915923-08-9
MF:C11H17NO
MW:179.258783102036
MDL:MFCD08691882
CID:1086710
PubChem ID:23010534
Update Time:2025-06-08

N-methyl-3-(4-methylphenoxy)-1-propanamine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-3-(p-tolyloxy)propan-1-amine
    • AKOS BC-1949
    • N-methyl-3-(4-methylphenoxy)-1-propanamine(SALTDATA: FREE)
    • N-methyl-3-(4-methylphenoxy)propan-1-amine
    • DTXSID10629786
    • SCHEMBL14174988
    • MFCD08691882
    • 915923-08-9
    • N-METHYL-3-(4-METHYLPHENOXY)-1-PROPANAMINE
    • AKOS004118230
    • BS-36551
    • METHYL[3-(4-METHYLPHENOXY)PROPYL]AMINE
    • N-methyl-3-(4-methylphenoxy)-1-propanamine
    • MDL: MFCD08691882
    • Inchi: 1S/C11H17NO/c1-10-4-6-11(7-5-10)13-9-3-8-12-2/h4-7,12H,3,8-9H2,1-2H3
    • InChI Key: CXCMQFLZQKLNQA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C)=CC=1)CCCNC

Computed Properties

  • Exact Mass: 179.13100
  • Monoisotopic Mass: 179.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26000
  • LogP: 2.37420

N-methyl-3-(4-methylphenoxy)-1-propanamine Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-methyl-3-(4-methylphenoxy)-1-propanamine Pricemore >>

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